Cas no 2229384-58-9 (2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol)

• Product Name: 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol
• CAS No: 2229384-58-9
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 6353666
• PubChem ID: 165781026
• Update Time: 2025-05-20

2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol
• EN300-1988682
• 2229384-58-9

• Inchi： 1S/C10H12ClNO3/c1-10(12,4-13)6-2-7(11)9-8(3-6)14-5-15-9/h2-3,13H,4-5,12H2,1H3
• InChI Key： QFVLQOUZSZHXCX-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=CC(=C1)C(C)(CO)N)OCO2

Computed Properties

• Exact Mass: 229.0505709g/mol
• Monoisotopic Mass: 229.0505709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 64.7Ų

Additional information on 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol

Introduction to 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol (CAS No. 2229384-58-9)

2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol, with the CAS number 2229384-58-9, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of amino alcohols and features a unique structural framework that includes a 7-chloro-1,3-dioxaindan moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various therapeutic applications.

The molecular structure of 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol is characterized by a central carbon atom bonded to an amino group, a hydroxyl group, and a 7-chloro-1,3-dioxaindan ring. The presence of the chloro substituent on the dioxaindan ring contributes to the compound's lipophilicity and influences its interactions with biological targets. The amino and hydroxyl groups provide additional functional sites for potential conjugation and modification, enhancing its versatility in drug design.

Recent studies have focused on the pharmacological properties of 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol. One notable area of research involves its potential as an inhibitor of specific enzymes involved in metabolic pathways. For instance, preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against certain kinases, which are key regulators of cellular processes such as proliferation and apoptosis. This activity suggests that 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol could be developed into a therapeutic agent for treating diseases characterized by aberrant kinase activity, such as cancer.

In addition to its enzymatic inhibition properties, 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol has been investigated for its potential neuroprotective effects. Preclinical studies using animal models have demonstrated that this compound can reduce oxidative stress and inflammation in neuronal cells, thereby mitigating neurodegeneration. These findings are particularly relevant for the development of treatments for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 2-amino-2-(7-chloro-1,3-dioxaindan-5-yl)propan-1-ol has also been studied to assess its suitability as a drug candidate. Initial data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It shows good oral bioavailability and a reasonable half-life, which are crucial factors for ensuring effective drug delivery and sustained therapeutic effects.

To further validate the therapeutic potential of 2-amino-2-(7-chloro-1,3-dioxaindan-5-y l)propan -1 -ol, ongoing clinical trials are being conducted to evaluate its safety and efficacy in human subjects. These trials aim to provide comprehensive data on the compound's pharmacological behavior and its impact on targeted diseases. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-amino - 2 -( 7 - chlor o - 1 , 3 - d iox ain dan - 5 - yl ) pro pan - 1 - ol ( CAS No . 2 2 2 9 3 84 - 58 - 9 ) represents a promising molecule with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in the pharmaceutical industry. Continued research and clinical evaluation will be essential to fully realize its potential as a novel therapeutic agent.